Cas no 1150097-98-5 (Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II))

• Product Name: Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II)
• CAS No: 1150097-98-5
• MF: C₁₂H₁₀Cl₂N₂OPd
• MW: 375.546598911285
• CID: 3159908
• PubChem ID: 329763234
• Update Time: 2025-07-25

Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) Chemical and Physical Properties

Names and Identifiers

• Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II)
• Pd(quinox)Cl2
• Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II), >=97.0% (AT)
• 1150097-98-5
• dichloropalladium;2-quinolin-2-yl-4,5-dihydro-1,3-oxazole
• Dichloropalladium--2-(4,5-dihydro-1,3-oxazol-2-yl)quinoline (1/1)
• DTXSID20655298
• 662-892-3
• Dichloro(2-(4,5-dihydro-2-oxazolyl)quinoline)palladium(II)

• MDL： MFCD16875666
• Inchi： 1S/C12H10N2O.2ClH.Pd/c1-2-4-10-9(3-1)5-6-11(14-10)12-13-7-8-15-12;;;/h1-6H,7-8H2;2*1H;/q;;;+2/p-2
• InChI Key： DQWIOWASGZSKNG-UHFFFAOYSA-L
• SMILES： [Pd](Cl)Cl.O1CCN=C1C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 373.92050g/mol
• Monoisotopic Mass: 373.92050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5Ų

Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H317-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II)

Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) and Its Significance in Modern Catalysis

Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II), with the CAS number 1150097-98-5, is a sophisticated organometallic complex that has garnered significant attention in the field of catalysis and chemical synthesis. This compound, featuring a palladium(II) center coordinated to a bidentate ligand system, has emerged as a powerful tool in various synthetic transformations. The unique structural and electronic properties of this complex make it particularly valuable for applications in cross-coupling reactions, which are pivotal in the development of pharmaceuticals and fine chemicals.

The ligand component of Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) is composed of a 4,5-dihydro-2-oxazolyl moiety, which contributes to the stability and reactivity of the complex. The oxazole ring provides a nitrogen-rich environment that interacts effectively with the palladium center, facilitating various catalytic cycles. This design has been meticulously optimized to enhance the efficiency of palladium-catalyzed reactions, making it a preferred choice for researchers seeking high yields and selectivity.

In recent years, there has been a surge in research focusing on transition metal-catalyzed reactions due to their broad applicability and efficiency. Among these, palladium-catalyzed cross-coupling reactions have become cornerstone techniques in organic synthesis. Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) has been extensively studied for its role in Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental in constructing carbon-carbon bonds, which are essential for the synthesis of complex molecules such as pharmaceuticals and agrochemicals.

One of the most compelling aspects of this compound is its ability to facilitate C-C bond formation under mild conditions. This characteristic is particularly advantageous in industrial settings where energy efficiency and environmental impact are critical considerations. Recent studies have demonstrated that Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) can achieve high conversion rates with minimal byproducts, aligning with the growing emphasis on green chemistry principles.

The development of new ligands that enhance catalytic performance is an ongoing area of research. The 4,5-dihydro-2-oxazolyl ligand in Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) has been shown to exhibit superior steric and electronic properties compared to traditional phosphine ligands. This has led to improved catalytic activity and selectivity in various transformations. Researchers have also explored modifications to the ligand structure to further optimize its performance, resulting in a library of palladium complexes with tailored properties.

The versatility of Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) extends beyond cross-coupling reactions. It has been employed in other catalytic processes such as hydrogenation and oxidation reactions. These applications highlight the compound's broad utility and its potential for integration into diverse synthetic protocols. The ability to tune its reactivity through ligand design makes it a valuable asset for synthetic chemists.

Advances in computational chemistry have also contributed to our understanding of how Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II) functions at the molecular level. Density functional theory (DFT) calculations have provided insights into the mechanism of catalytic cycles involving this complex. These studies have revealed how the coordination geometry and electronic structure of the palladium center influence reaction outcomes. Such knowledge is crucial for designing more effective catalysts and improving reaction conditions.

The pharmaceutical industry has particularly benefited from the use of palladium catalysts like Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II). Its ability to facilitate efficient C-C bond formation has enabled the synthesis of novel drug candidates with improved pharmacological properties. Several research groups have reported successful applications of this compound in the preparation of heterocyclic compounds that exhibit significant biological activity. This underscores its importance as a tool for medicinal chemists.

In conclusion, Dichloro[2-(4,5-dihydro-2-oxazolyl)quinoline]palladium(II), identified by its CAS number 1150097-98-5, represents a significant advancement in catalytic chemistry. Its unique structural features and high reactivity make it an indispensable tool for synthetic transformations critical to pharmaceuticals and fine chemicals industries. As research continues to uncover new applications and optimize its performance, this compound is poised to remain at the forefront of organometallic chemistry.